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Compound of Interest

Compound Name: 3-Chloro-1,2,4-triazin-5-amine
Cat. No.: B11924188
Get Quote
\ J

CAS Number: 57857-38-2 Molecular Formula: C

H
CIN

Molecular Weight: 130.54 g/mol [1][2]

Executive Technical Summary

3-Chloro-1,2,4-triazin-5-amine is a bifunctional electrophile/nucleophile hybrid. Its value in
medicinal chemistry stems from the orthogonal reactivity of its substituents:

e The C3-Chlorine (Electrophile): Highly activated for Nucleophilic Aromatic Substitution (

) due to the electron-withdrawing nature of the adjacent N2 and N4 atoms.

e The C5-Amine (Nucleophile/Donor): Provides a handle for hydrogen bonding or further
derivatization, while also modulating the electron density of the ring.

This molecule serves as a "linchpin” intermediate. It allows researchers to sequentially
construct complex fused heterocycles (e.g., imidazo[1,2-b][1,2,4]triazines) or asymmetric bi-aryl
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systems found in oncology and neurodegenerative therapeutic candidates.

Physicochemical Core & Identification

Accurate characterization is the first line of defense against synthetic failure. The 1,2,4-triazine
core is electron-deficient, making the compound sensitive to hydrolysis under strongly acidic or
basic conditions.

ble 1: Critical Physicochemical :

Property Value | Description Technical Note

Color deepens upon

Appearance Off-white to pale yellow solid o )
oxidation/air exposure.
Sharp melting point indicates
Melting Point 178-182 °C (Decomposes) high purity; broad range
suggests hydrolysis products.
Poor solubility in non-polar
DMSO, DMF, MeOH
Solubility solvents (Hexane, Et
(Moderate)
0).
The ring nitrogens are weakly
pKa (Conjugate Acid) ~2.5 (Estimated) basic due to electron
delocalization.
Hygroscopic. Store under
Storage 2-8°C, Inert Atmosphere Argon/Nitrogen to prevent

hydrolysis of C3-ClI.

Synthesis & Production Architecture

The synthesis of 3-chloro-1,2,4-triazin-5-amine relies on regioselective nucleophilic aromatic
substitution. The starting material, 3,5-dichloro-1,2,4-triazine, possesses two electrophilic sites.

The Regioselectivity Paradox

In 3,5-dichloro-1,2,4-triazine:
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o C5 Position: More reactive towards nucleophiles (like ammonia) due to the para-like
conjugation with N2 and the inductive effect of N4.

e C3 Position: Sterically shielded by N2 and N4, though still reactive.

To obtain the 5-amino-3-chloro isomer (Target), the reaction must be controlled kinetically to
favor attack at C5, leaving the C3-chlorine intact for later use.

Diagram 1: Regioselective Synthesis Pathway
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Caption: Kinetic control at low temperature favors C5 amination, preserving the C3-Cl warhead.

Detailed Experimental Protocol (Lab Scale)

Objective: Synthesis of 3-chloro-1,2,4-triazin-5-amine from 3,5-dichloro-1,2,4-triazine.

e Preparation: In a flame-dried 250 mL round-bottom flask, dissolve 3,5-dichloro-1,2,4-triazine
(2.50 g, 10 mmol) in anhydrous THF (30 mL).

e Cooling: Cool the solution to -10°C using an ice/acetone bath. Stirring must be vigorous.

o Ammonia Addition: Slowly bubble anhydrous ammonia gas into the solution for 15 minutes,
or add a solution of 0.5 M ammonia in dioxane (20 mL, 10 mmol) dropwise over 30 minutes.
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o Critical Checkpoint: Do not use excess ammonia or allow temperature to rise, or double-
amination (yielding 3,5-diamino-1,2,4-triazine) will occur.

e Reaction Monitoring: Monitor by TLC (50% EtOAc/Hexane). The starting material (high R

) should disappear, replaced by the mono-amino product (mid R

).

o Workup:
o Filter off the precipitated ammonium chloride (NH

Cl) salt.

o Concentrate the filtrate under reduced pressure at <30°C (heat sensitive).

 Purification: Recrystallize from cold Isopropanol or purify via flash column chromatography
(DCM

5% MeOH/DCM).

Reactivity Profile & Applications

The utility of CAS 57857-38-2 lies in its ability to undergo sequential functionalization.

Primary Reactivity: C3 Displacement

The Chlorine at C3 is an excellent leaving group.[3] It reacts with:

e Hydrazines: To form hydrazinyl-triazines (precursors for fused bicyclic systems like 1,2,4-
triazolo[4,3-b][1,2,4]triazines).

e Amines: To form 3,5-diamino-1,2,4-triazines (Lamotrigine analogs).

o Alkoxides: To form alkoxy-amino-triazines.

Secondary Reactivity: C5 Amine Modification

While less nucleophilic than a standard aniline, the C5-NH
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can participate in:

e Acylation: With acid chlorides to form amides.

» Annulation: Condensation with 1,3-electrophiles to close a second ring.

Diagram 2: Functionalization Logic Flow
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Caption: The C3-Cl is the primary "warhead" for diversification, enabling access to fused
bicyclic drugs.

Safety & Handling (HSE)

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

o Decomposition: Emits toxic fumes of Hydrogen Chloride (HCI) and Nitrogen Oxides (NOXx)
upon thermal decomposition.

e Protocol Safety: When performing the

reaction with amines, ensure venting is adequate as pressure may build up in sealed
vessels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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